Cas no 1156369-14-0 (1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine)

• Product Name: 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine
• CAS No: 1156369-14-0
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 5055431
• PubChem ID: 43616907
• Update Time: 2025-07-22

1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-dimethyl-N4-[1-(pyridin-2-yl)ethyl]benzene-1,4-diamine
• 1-N,1-N-dimethyl-4-N-[1-(pyridin-2-yl)ethyl]benzene-1,4-diamine
• NE45248
• Z1575061638
• 4-N,4-N-dimethyl-1-N-(1-pyridin-2-ylethyl)benzene-1,4-diamine
• 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine

• Inchi： 1S/C15H19N3/c1-12(15-6-4-5-11-16-15)17-13-7-9-14(10-8-13)18(2)3/h4-12,17H,1-3H3
• InChI Key： QUTJNSPVXHAZGF-UHFFFAOYSA-N
• SMILES： N(C1C=CC(=CC=1)N(C)C)C(C)C1C=CC=CN=1

Computed Properties

• Exact Mass: 241.158
• Monoisotopic Mass: 241.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 384.0±27.0 °C at 760 mmHg
• Flash Point: 186.1±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine

Introduction to 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine (CAS No. 1156369-14-0) and Its Emerging Applications in Chemical Biology

1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine, identified by the chemical formula CAS No. 1156369-14-0, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This diamine derivative features a benzenic core substituted with dimethyl and pyridinyl ethyl groups, which endows it with distinct chemical reactivity and potential biological activity. The compound's intricate molecular architecture makes it a promising candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals.

The structural composition of 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine (CAS No. 1156369-14-0) includes a benzene ring substituted at the 4-position with a 1-(pyridin-2-yl)ethyl group, further modified by dimethylamino groups at the 1 and 4 positions. This configuration creates multiple reactive sites that can be exploited for chemical modifications, enabling the synthesis of complex derivatives with tailored properties. The presence of the pyridinyl moiety introduces nitrogen-rich functionality, which is often associated with enhanced binding affinity to biological targets such as enzymes and receptors.

Recent advancements in computational chemistry have facilitated a deeper understanding of the interactions between 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine (CAS No. 1156369-14-0) and biological systems. Molecular docking studies have revealed that this compound can interact with various protein targets, suggesting potential applications in drug discovery. For instance, its ability to bind to metalloproteinases has been explored in the context of developing inhibitors for therapeutic purposes. The dimethylamino groups enhance solubility and lipophilicity, making it an attractive scaffold for designing orally active compounds.

In addition to its pharmaceutical potential, 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine (CAS No. 1156369-14-0) has shown promise in agrochemical applications. Its structural features allow for interactions with enzymes involved in plant growth regulation, which could lead to the development of novel pesticides or growth promoters. The compound's stability under environmental conditions makes it a viable candidate for field applications, provided that its toxicity profile is thoroughly evaluated.

The synthesis of 1-N,1-N-Dimethyl-4-N-1-(pyridin-2-yl)ethylbenzene-1,4-diamine (CAS No. 1156369-14) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also enable access to a broader range of derivatives for further functionalization.

One of the most compelling aspects of 1-N,N-Dimethyl)-4-(N-pyridinylmethyl)-benzene diamine (CAS No. 1156369) is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop inhibitors targeting various diseases, including cancer and neurodegenerative disorders. For example, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes implicated in disease pathways. The pyridinyl group serves as a key pharmacophore, facilitating interactions with biological targets while maintaining structural integrity.

The pharmacokinetic properties of N,N-Dimethyldihydroxy(2-pyridylethyl)benzene diamine (CAS No. 1156369) are also of significant interest. Studies have demonstrated that modifications to its structure can influence absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these parameters, researchers aim to enhance bioavailability and reduce off-target effects, which are critical considerations in drug development.

Future research directions for N,N-Dimethyldihydroxy(2-pyridylethyl)benzene diamine (CAS No. 1156369) include exploring its role in epigenetic modulation and gene expression regulation. Preliminary data suggest that this compound may interact with histone deacetylases (HDACs), enzymes involved in chromatin remodeling and gene transcription. Such interactions could open new avenues for treating diseases associated with aberrant epigenetic mechanisms.

The growing interest in N,N-Dimethyldihydroxy(2-pyridylethyl)benzene diamine (CAS No. 1156369) underscores its significance as a molecular tool in chemical biology research. Its unique structural features make it a valuable scaffold for designing novel therapeutics across multiple therapeutic areas. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, the potential applications of this compound are likely to expand further.